Cas no 2229160-07-8 (2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• CAS No: 2229160-07-8
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• CID: 5975452
• PubChem ID: 165667593
• Update Time: 2025-05-21

2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol
• EN300-1945580
• 2229160-07-8

• Inchi： 1S/C10H9F3N2O/c1-15-7-5-3-2-4-6(7)8(14-15)9(16)10(11,12)13/h2-5,9,16H,1H3
• InChI Key： ZSVJUHAEPYESQN-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2N(C)N=1)O)(F)F

Computed Properties

• Exact Mass: 230.06669740g/mol
• Monoisotopic Mass: 230.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol (CAS No. 2229160-07-8)

2,2,2-Trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol (CAS No. 2229160-07-8) is a fluorinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a trifluoromethyl group attached to an ethanol moiety, which is further linked to a 1-methyl-1H-indazole core. This combination of functional groups enhances its potential as a versatile intermediate in drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds has surged, driven by their ability to improve metabolic stability, bioavailability, and binding affinity in bioactive molecules. Researchers are particularly interested in CAS No. 2229160-07-8 for its potential role in developing novel kinase inhibitors and GPCR modulators, which are critical targets in oncology and CNS disorders. The trifluoroethanol moiety in this compound is known to influence lipophilicity and electronic properties, making it a valuable scaffold for medicinal chemistry optimization.

The synthesis of 2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol typically involves multi-step organic reactions, including N-methylation of indazole precursors and subsequent nucleophilic addition to trifluoroacetaldehyde derivatives. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure high purity and structural confirmation. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From an industrial perspective, CAS No. 2229160-07-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic processes and solvent-free reactions to minimize environmental impact while maintaining cost efficiency. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical production.

In addition to pharmaceutical applications, 2,2,2-trifluoro-1-(1-methyl-1H-indazol-3-yl)ethan-1-ol has shown promise in material science, particularly in the development of liquid crystals and organic electronics. Its ability to modulate intermolecular interactions makes it a candidate for designing advanced functional materials with tailored optical or electronic properties.

As the scientific community continues to explore the potential of fluorinated heterocycles, compounds like CAS No. 2229160-07-8 are expected to play a pivotal role in addressing challenges related to drug resistance and material degradation. Future research may focus on optimizing its synthetic routes or expanding its applications in bioconjugation and prodrug development.